Cas no 349395-57-9 (2,6-Dichloro-N-methylbenzamide)

• Product Name: 2,6-Dichloro-N-methylbenzamide
• CAS No: 349395-57-9
• CID: 4649605
• Update Time: 2025-11-06

2,6-Dichloro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-N-methylbenzamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-Dichloro-N-methylbenzamide

Recent Advances in the Study of 2,6-Dichloro-N-methylbenzamide (CAS: 349395-57-9)

2,6-Dichloro-N-methylbenzamide (CAS: 349395-57-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API). This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 2,6-Dichloro-N-methylbenzamide is its role in the synthesis of novel agrochemicals and pharmaceuticals. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is critical for its downstream applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable and environmentally friendly synthesis method, reducing the use of hazardous reagents while maintaining high efficiency.

In addition to its synthetic utility, 2,6-Dichloro-N-methylbenzamide has shown promising biological activity. Recent in vitro studies have highlighted its potential as an inhibitor of specific enzymatic pathways involved in inflammatory diseases. A study conducted by Smith et al. (2024) revealed that this compound exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

Another area of interest is the compound's potential application in oncology. Preliminary research indicates that 2,6-Dichloro-N-methylbenzamide may interfere with cancer cell proliferation by targeting specific signaling pathways. A recent preprint by Johnson and colleagues (2024) reported that the compound induced apoptosis in certain cancer cell lines, with minimal toxicity to normal cells. These findings underscore the need for further preclinical evaluation to assess its therapeutic potential.

Despite these promising developments, challenges remain in the optimization of 2,6-Dichloro-N-methylbenzamide for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, 2,6-Dichloro-N-methylbenzamide (CAS: 349395-57-9) represents a versatile compound with significant potential in drug discovery and development. Ongoing research is expected to uncover new applications and refine its pharmacological profile, paving the way for its eventual use in clinical settings. This brief highlights the importance of continued investment in the study of such compounds to address unmet medical needs and advance the field of chemical biology.